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Eeklivvaf: A Potent and Selective Src Kinase Inhibitor Identified via High-Throughput

Fluorescence Polarization Screening

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details the discovery and characterization of Eeklivvaf, a novel and

potent inhibitor of Src kinase, identified through a high-throughput screening (HTS) campaign.

[1] We describe a robust fluorescence polarization (FP) competition assay developed for the

primary screen.[2][3] Detailed protocols for the HTS assay, assay validation using Z'-factor, and

subsequent IC50 determination are provided. Eeklivvaf demonstrates high potency for Src

kinase and excellent selectivity against a panel of related kinases. The methodologies and data

presented herein serve as a comprehensive guide for researchers engaged in kinase inhibitor

discovery and high-throughput screening.

Introduction

The Src family of non-receptor tyrosine kinases plays a crucial role in regulating a multitude of

cellular processes, including proliferation, survival, migration, and angiogenesis.[4][5]
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Dysregulation of Src kinase activity is implicated in the development and progression of various

cancers, making it a prime target for therapeutic intervention. High-throughput screening (HTS)

is a cornerstone of modern drug discovery, enabling the rapid testing of large compound

libraries to identify novel modulators of biological targets. This document outlines the

successful application of an FP-based HTS assay to identify "Eeklivvaf," a potent and selective

inhibitor of Src kinase.

Src Kinase Signaling Pathway
Src kinase is a key node in numerous signaling pathways. Upon activation by various cell

surface receptors, such as receptor tyrosine kinases (RTKs) and G-protein coupled receptors

(GPCRs), Src initiates downstream signaling cascades that influence cell behavior. Key

downstream pathways include the Ras-ERK and PI3K-Akt pathways, which are critical for cell

proliferation and survival.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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